Cas no 1423233-05-9 (4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide)

• Product Name: 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide
• CAS No: 1423233-05-9
• MF: C₁₈H₂₃N₃O₄S
• MW: 377.457923173904
• CID: 6486581
• PubChem ID: 71888003
• Update Time: 2025-09-28

4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034588390
• L40
• 1423233-05-9
• EN300-26867435
• BDBM50159127
• CHEMBL3785242
• Q27462253
• 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide
• Z792473370

• Inchi： 1S/C18H23N3O4S/c1-6-14-16(12(4)22)11(3)20-17(14)18(23)21-15-9-13(8-7-10(15)2)26(24,25)19-5/h7-9,19-20H,6H2,1-5H3,(H,21,23)
• InChI Key： KAKRVIDRGACTEX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)NC(C1=C(CC)C(C(C)=O)=C(C)N1)=O)(NC)(=O)=O

Computed Properties

• Exact Mass: 377.14092740g/mol
• Monoisotopic Mass: 377.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 117Ų

Additional information on 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide

4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide (CAS No. 1423233-05-9): An Overview of a Promising Compound in Medicinal Chemistry

4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide (CAS No. 1423233-05-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide is characterized by a pyrrole ring substituted with various functional groups. The presence of an acetyl group at the 4-position, an ethyl group at the 3-position, and a methyl group at the 5-position contributes to its stability and solubility. Additionally, the N-substituted aryl sulfonamide moiety at the 2-position imparts significant biological activity to the molecule. The combination of these functional groups results in a compound with a high degree of structural complexity and potential for diverse biological interactions.

The synthesis of 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide has been reported using various methodologies. One common approach involves the condensation of an appropriate pyrrole derivative with an aryl sulfonamide in the presence of a coupling agent. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, making it more accessible for further research and development.

In terms of biological activity, 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide has shown promising results in several areas. Studies have demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory properties, 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide has also exhibited significant antimicrobial activity against a range of bacteria and fungi. Its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways makes it a valuable lead compound for developing new antibiotics and antifungal agents. This is particularly important in light of the growing global threat posed by antibiotic-resistant bacteria.

In addition to its anti-inflammatory and antimicrobial properties, 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide has shown promising anticancer activity. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but is believed to involve multiple pathways, including the modulation of cell cycle checkpoints and the induction of oxidative stress.

The potential therapeutic applications of 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide are further supported by its favorable pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability, low toxicity, and minimal side effects in animal models. These characteristics make it an attractive candidate for further clinical development.

Ongoing research is focused on optimizing the structure of 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide to enhance its potency and selectivity for specific targets. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict binding affinities and identify key interactions between the compound and its targets. These insights are guiding the design of more effective analogs with improved therapeutic profiles.

In conclusion, 4-Acetyl-3-Ethyl-5-Methyl-N-[2-Methyl-5-(Methylsulfamoyl)phenyl]-1h-Pyrrole-2-Carboxamide (CAS No. 1423233-05-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable lead compound for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.